Cas no 153610-11-8 ((3R,4R)-4-aminooxolan-3-ol)

• Product Name: (3R,4R)-4-aminooxolan-3-ol
• CAS No: 153610-11-8
• MF: C₄H₉NO₂
• MW: 103.119761228561
• MDL: MFCD11108666
• CID: 98860
• PubChem ID: 33746102
• Update Time: 2025-04-18

(3R,4R)-4-aminooxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Furanol,4-aminotetrahydro-, (3R-cis)- (9CI)
• (3R,4R)-4-Aminotetrahydro-3-furanol
• (3R-cis)-4-Aminotetrahydro-3-furanol
• cis-4-Aminotetrahydrofuran-3-ol
• (3R,4R)-4-Amino-tetrahydro-furan-3-ol
• (3R,4R)-4-aminooxolan-3-ol
• cis-4-amino-tetrahydrofuran-3-ol
• BS-42848
• 3-Furanol,4-aminotetrahydro-,(3R-cis)-(9CI)
• HQVKXDYSIGDGSY-DMTCNVIQSA-N
• CS-0029555
• (3R,4R)-4-aminotetrahydrofuran-3-ol
• 153610-11-8
• AKOS006306648
• EN300-331476
• cis-4-Amino-tetrahydro-furan-3-ol
• SCHEMBL8670966
• F53671
• rac-(3R,4R)-4-aminooxolan-3-ol
• J-009033
• MFCD11108666
• DB-222995
• (3R-cis)-4-Aminotetrahydro-3-furanol; 3-Furanol, 4-aminotetrahydro-, (3R-cis)- (9CI); (3R,4R)-4-Aminotetrahydro-3-furanol; (3R,4R)-4-Aminotetrahydrofuran-3-ol; (3R,4R)-4-Aminooxolan-3-ol; (3R-cis)-4-Aminotetrahydrofuran-3-ol

• MDL： MFCD11108666
• Inchi： 1S/C4H9NO2/c5-3-1-7-2-4(3)6/h3-4,6H,1-2,5H2/t3-,4+/m1/s1
• InChI Key： HQVKXDYSIGDGSY-DMTCNVIQSA-N
• SMILES： O1C[C@@H]([C@@H](C1)N)O

Computed Properties

• Exact Mass: 103.063328530g/mol
• Monoisotopic Mass: 103.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 55.5Ų